Cas no 834869-22-6 (Benzoic acid, 3-[[(1-methylethyl)sulfonyl]amino]-, methyl ester)

Benzoic acid, 3-[[(1-methylethyl)sulfonyl]amino]-, methyl ester structure
834869-22-6 structure
Product name:Benzoic acid, 3-[[(1-methylethyl)sulfonyl]amino]-, methyl ester
CAS No:834869-22-6
MF:C11H15NO4S
MW:257.30610203743
CID:670982
PubChem ID:59984563

Benzoic acid, 3-[[(1-methylethyl)sulfonyl]amino]-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-[[(1-methylethyl)sulfonyl]amino]-, methyl ester
    • methyl 3-(propan-2-ylsulfonylamino)benzoate
    • DTXSID40733406
    • SCHEMBL4191490
    • Methyl 3-[(propane-2-sulfonyl)amino]benzoate
    • 834869-22-6
    • Inchi: InChI=1S/C11H15NO4S/c1-8(2)17(14,15)12-10-6-4-5-9(7-10)11(13)16-3/h4-8,12H,1-3H3
    • InChI Key: ACCINDWORIAUQI-UHFFFAOYSA-N
    • SMILES: CC(C)S(=O)(=O)NC1=CC=CC(=C1)C(=O)OC

Computed Properties

  • Exact Mass: 257.07217913g/mol
  • Monoisotopic Mass: 257.07217913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 358
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.8Ų
  • XLogP3: 2

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